4-ethyl-N-(4-methoxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-ethyl-N-(4-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C14H21N3OS/c1-3-16-8-10-17(11-9-16)14(19)15-12-4-6-13(18-2)7-5-12/h4-7H,3,8-11H2,1-2H3,(H,15,19)
• InChI Key: XWLWPBRJJRISII-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

Substituted piperazines are a significant class of organic compounds with a wide range of applications in pharmaceutical chemistry due to their diverse biological activities. The synthesis and study of these compounds' properties have been a subject of interest for developing potential therapeutic agents.

Synthesis Analysis

The synthesis of substituted piperazines, including compounds similar to "4-ethyl-N-(4-methoxyphenyl)-1-piperazinecarbothioamide," typically involves nucleophilic substitution reactions, reductive amination, or cyclization reactions of appropriate precursors. Specific methodologies might vary depending on the desired substitution pattern and the functional groups involved.

Molecular Structure Analysis

The molecular structure of substituted piperazines is characterized by the presence of a piperazine ring, which can be substituted at various positions to modulate the compound's physical, chemical, and biological properties. The presence of functional groups such as ethyl, methoxyphenyl, and carbothioamide influences the compound's binding affinity, selectivity, and overall activity profile.

Chemical Reactions and Properties

Substituted piperazines can undergo various chemical reactions, including acylation, alkylation, and nucleophilic substitution, allowing for the introduction of additional functional groups or modification of existing ones. These reactions are fundamental for the structural diversification of piperazine-based compounds and their optimization for desired biological activities.

Physical Properties Analysis

The physical properties of substituted piperazines, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. The introduction of specific substituents can enhance solubility in aqueous or organic solvents, affecting the compound's pharmacokinetic profile and its suitability for particular formulations.

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and pKa, of substituted piperazines are critical for their biological activity and pharmacodynamics. These properties determine the compound's interaction with biological targets, its metabolic stability, and its ability to cross biological barriers.

For detailed synthesis methods, molecular structure analysis, and properties of compounds closely related to "4-ethyl-N-(4-methoxyphenyl)-1-piperazinecarbothioamide," refer to the following sources:

• Synthesis and dopamine transporter affinity of chiral piperazines as potential cocaine abuse therapeutic agents (Hsin et al., 2003).
• Heteroaromatic analogs of piperazines as high-affinity dopamine reuptake inhibitors (Matecka et al., 1997).
• Determination of the impurity profile of ethyl piperazinyl acetate by LC-MS (Thomasberger et al., 1999).
• Design and synthesis of substituted piperazines and their affinity for the dopamine transporter (Hsin et al., 2008).